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Compound of Interest

Compound Name: 7-Hydroxyindole

Cat. No.: B018039

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 7-
Hydroxyindole, a significant heterocyclic compound with potential applications in medicinal
chemistry and drug development. The following sections detail its nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols
utilized for their acquisition. This information is crucial for the unambiguous identification,
characterization, and quality control of 7-Hydroxyindole in research and development settings.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic
analysis of 7-Hydroxyindole. It is important to note that the presented NMR and MS data were
acquired from isotopically labeled 7-hydroxyindole-7-13C, while the IR spectrum is from 7-
hydroxyindole-7-13C-d-. The spectroscopic properties of these labeled compounds are
expected to be very similar to the unlabeled analogue.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectral Data of 7-Hydroxyindole-7-13C
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Chemical Shift o Coupling Constant .
Multiplicity Assignment

(ppm) (3, Hz)

Data not available in
the searched

resources

Table 2: 13C NMR Spectral Data of 7-Hydroxyindole-7-13C

Chemical Shift (ppm) Assighment

Detailed peak list not available in the searched
resources. A representative spectrum indicates

peaks in the aromatic region.

Infrared (IR) Spectroscopy

Table 3: FT-IR Spectral Data of 7-Hydroxyindole-7-13C-d-

Wavenumber (cm~12) Interpretation

~3400 O-H stretch

~3100 N-H stretch

1600-1450 C=C aromatic ring stretch
~1250 C-O stretch

Additional peaks present in the fingerprint

region.

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data of 7-Hydroxyindole-7-13C
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miz Interpretation

[M+H]* (Monoisotopic mass of 12C713CH7NO is
134.06 g/mol )

134

Further fragmentation data not detailed in the

searched resources.

Experimental Protocols

The following protocols describe the methodologies for obtaining the spectroscopic data
presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. Sample Preparation: A solution of 7-hydroxyindole-7-13C was prepared in deuterated
acetone (Acetone-ds).

2.1.2. Instrumentation and Acquisition:
e 1H NMR: Spectra were recorded on a 400 MHz NMR spectrometer.

e 13C NMR: Proton-decoupled 3C NMR spectra were acquired on a spectrometer operating at
a frequency of 101 MHz.[1]

Infrared (IR) Spectroscopy

2.2.1. Sample Preparation: The IR spectrum of 7-hydroxyindole-7-13C-d; was obtained from a
solid sample. A common method for solid-state IR analysis is the KBr pellet technique. This
involves grinding a small amount of the sample with dry potassium bromide (KBr) powder and
pressing the mixture into a thin, transparent pellet.

2.2.2. Instrumentation and Acquisition: A Fourier-transform infrared (FT-IR) spectrometer was
used to record the spectrum. The spectrum was acquired by passing a beam of infrared
radiation through the sample and measuring the absorbance at each wavenumber.

Mass Spectrometry (MS)
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2.3.1. Sample Introduction and lonization: The mass spectrum of 7-hydroxyindole-7-13C was
obtained using an electrospray ionization (ESI) source coupled to a mass spectrometer. The
sample was introduced into the ESI source, where it was ionized to produce predominantly

protonated molecules [M+H]*.

2.3.2. Mass Analysis: The ions were then guided into the mass analyzer, where they were
separated based on their mass-to-charge ratio (m/z).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of 7-
Hydroxyindole.
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Caption: Experimental workflow for spectroscopic analysis of 7-Hydroxyindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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